Mandelic acid, 2-chloroethyl ester
Cat. No. B8548988
Key on ui cas rn:
66267-65-0
M. Wt: 214.64 g/mol
InChI Key: KWGDKMFDHGVIEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05254718
Procedure details
2-Chloroethyl 2-hydroxy-2-phenylacetate was prepared from 2-hydroxy-2-phenylacetic acid and excess 2-chloroethanol essentially by the method described in Step 1 of Example 1; however, the distillate solidified after standing at 4° C.: b.p. 119° C./0.35 mm Hg; m.p. 43°-45° C.; 1H NMR δ 3.50 (d, 1H, J=6.0 Hz), δ 3.58-3.62 (m, 2H), δ 4.28-4.46 (m, 2H),δ 5.22 (d, 1H, J=5.9 Hz), δ 7.3-7.4 (5H); HRMS calcd for C9H7ClO3Tms (M--CH3) 271.0557, obsd 271.0598.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)[C:3]([OH:5])=[O:4].[Cl:12][CH2:13][CH2:14]O>>[OH:1][CH:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)[C:3]([O:5][CH2:14][CH2:13][Cl:12])=[O:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC(C(=O)O)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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after standing at 4° C.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC(C(=O)OCCCl)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
